Cas no 933726-44-4 (2-(1,4-dimethyl-4-piperidyl)acetic acid)

2-(1,4-dimethyl-4-piperidyl)acetic acid structure
933726-44-4 structure
Product Name:2-(1,4-dimethyl-4-piperidyl)acetic acid
CAS No:933726-44-4
MF:C9H17NO2
MW:171.23678278923
CID:2111549
Update Time:2023-11-20

2-(1,4-dimethyl-4-piperidyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-dimethyl-4-Piperidineacetic acid
    • BTTAKCUOSJFUDP-UHFFFAOYSA-N
    • 2-(1,4-dimethylpiperidin-4-yl)acetic acid
    • CID 59102667
    • 4-Piperidineacetic acid, 1,4-dimethyl-
    • 2-(1,4-dimethyl-4-piperidyl)acetic acid
    • Inchi: 1S/C9H17NO2/c1-9(7-8(11)12)3-5-10(2)6-4-9/h3-7H2,1-2H3,(H,11,12)
    • InChI Key: BTTAKCUOSJFUDP-UHFFFAOYSA-N
    • SMILES: OC(CC1(C)CCN(C)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.018±0.06 g/cm3(Predicted)
  • Boiling Point: 270.9±13.0 °C(Predicted)
  • pka: 4.49±0.10(Predicted)

2-(1,4-dimethyl-4-piperidyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBW0446-100MG
2-(1,4-dimethyl-4-piperidyl)acetic acid
933726-44-4 95%
100MG
¥ 1,240.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBW0446-250MG
2-(1,4-dimethyl-4-piperidyl)acetic acid
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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933726-44-4 95%
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¥ 3,300.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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2-(1,4-dimethyl-4-piperidyl)acetic acid
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PBW0446-5G
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBW0446-10G
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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PBW0446-100mg
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PBW0446-250mg
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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